N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H16N2O3/c24-20(14-25-17-9-2-1-3-10-17)22-16-8-6-7-15(13-16)21-23-18-11-4-5-12-19(18)26-21/h1-13H,14H2,(H,22,24)
• InChI Key: WSVCJHJFWZEKPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-phenoxyacetamide is a chemical compound that has been of great interest to scientists due to its potential applications in scientific research. This compound is commonly referred to as BPA, and it is a derivative of the compound benzoxazole. BPA has been found to exhibit a range of interesting biochemical and physiological effects, making it an ideal candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of BPA is not fully understood, but it is thought to involve the binding of the compound to certain proteins and enzymes. This binding can lead to changes in the activity of these proteins, which can in turn affect various cellular processes. BPA has also been found to exhibit antioxidant properties, which may contribute to its biological effects.
Biochemical and Physiological Effects:
BPA has been found to exhibit a range of interesting biochemical and physiological effects, including the ability to induce apoptosis (programmed cell death) in certain cancer cells. The compound has also been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various diseases. BPA has also been found to have an effect on the activity of certain enzymes, which could have implications for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the key advantages of using BPA in laboratory experiments is its ability to act as a fluorescent probe for the detection of certain proteins and enzymes. This makes it a useful tool for researchers studying the role of these molecules in various cellular processes. However, BPA is also sensitive to heat and moisture, which can make it difficult to work with in some laboratory settings.

Future Directions

There are many potential future directions for research involving BPA. One area of interest is the development of new fluorescent probes based on the structure of BPA. Researchers are also interested in exploring the potential therapeutic applications of BPA, particularly in the treatment of cancer and other diseases. Additionally, there is ongoing research into the mechanism of action of BPA, which could lead to a better understanding of the compound's biological effects.

Synthesis Methods

BPA can be synthesized using a variety of methods, including the reaction of 2-phenoxyacetic acid with 2-aminobenzoxazole in the presence of a suitable catalyst. Other methods involve the use of different starting materials, such as 2-chloroacetic acid and 2-aminobenzoxazole. The synthesis of BPA requires careful attention to detail, as the compound is sensitive to heat and moisture.

Scientific Research Applications

BPA has been used in a variety of scientific research applications, including studies on the mechanism of action of various compounds and the physiological effects of different chemicals. One of the key areas of research involving BPA has been its use as a fluorescent probe for the detection of certain proteins and enzymes. BPA has also been used in studies on the role of certain proteins in the development of cancer.